5-Bromo-7-bromomethyl-benzo[b]thiophene

• Molecular Formula: C9H6Br2S
• Molecular Weight: 306.02 g/mol
• IUPAC Name: 5-bromo-7-(bromomethyl)-1-benzothiophene
• InChI: InChI=1S/C9H6Br2S/c10-5-7-4-8(11)3-6-1-2-12-9(6)7/h1-4H,5H2
• InChI Key: KKJXUMMOOXUAQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C(C=C(C=C21)Br)CBr

Description

5-Bromo-7-bromomethyl-benzo[b]thiophene is a useful research compound. Its molecular formula is C9H6Br2S and its molecular weight is 306.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The thiophene (10.16 g, 1.0 equiv), NBS (8.76 g, 1.1 equiv), and benzoyl peroxide (0.54 g, 0.05 equiv) were dissolved in CCl4, heated to reflux under UV irradiation for 2 hr and then cooled to 0° C. and filtered. The filtrate was evaporated. Repeated trituration with hexane gave 5-bromo-7-bromomethyl-benzo[b]thiophene (7.0 g). Concentration of the hexane gave an oil which was purified by column chromatography (SiO2, hexane) to give additional product (total yield 9.96 g, 86%).